Cas no 2385185-47-5 (3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(pyrrolidin-1-yl)benzoic acid)

• Product Name: 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(pyrrolidin-1-yl)benzoic acid
• CAS No: 2385185-47-5
• MF: C₂₆H₂₄N₂O₄
• MW: 428.479766845703
• CID: 6499880
• PubChem ID: 165886304
• Update Time: 2025-06-15

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(pyrrolidin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(pyrrolidin-1-yl)benzoic acid
• 2385185-47-5
• EN300-6737141

• Inchi： 1S/C26H24N2O4/c29-25(30)17-11-12-24(28-13-5-6-14-28)23(15-17)27-26(31)32-16-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-12,15,22H,5-6,13-14,16H2,(H,27,31)(H,29,30)
• InChI Key： IOEBDVYWFNBYOD-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(C(=O)O)=CC=C1N1CCCC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 428.17360725g/mol
• Monoisotopic Mass: 428.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 78.9Ų

Additional information on 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(pyrrolidin-1-yl)benzoic acid

Introduction to 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(pyrrolidin-1-yl)benzoic Acid (CAS No. 2385185-47-5)

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(pyrrolidin-1-yl)benzoic acid, identified by its CAS number 2385185-47-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the realm of drug discovery and molecular biology.

The molecular structure of this compound features a benzoic acid core, which is a well-documented scaffold in medicinal chemistry due to its versatility and biological activity. The presence of a fluoren-9-ylmethoxy group and a pyrrolidin-1-yl moiety introduces unique pharmacophoric features that contribute to its potential biological interactions. These structural elements are strategically positioned to modulate specific binding interactions with biological targets, making this compound a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of small molecule inhibitors that can modulate the activity of enzymes and receptors involved in various disease pathways. The benzoic acid derivative described here is no exception, as it exhibits properties that suggest it may interact with key biological targets relevant to inflammatory diseases, metabolic disorders, and potentially even oncological conditions. The fluoren-9-ylmethoxy group, in particular, is known for its ability to enhance solubility and bioavailability, which are critical factors in drug design.

The pyrrolidin-1-yl substituent adds another layer of complexity to the molecule, providing a hydrogen bonding network that can interact with polar regions of biological targets. This feature is particularly important for designing molecules that require precise spatial orientation to achieve high affinity binding. The combination of these structural elements makes 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(pyrrolidin-1-yl)benzoic acid a versatile tool for medicinal chemists exploring novel therapeutic strategies.

Recent studies have highlighted the importance of structure-based drug design in optimizing lead compounds for clinical applications. Computational modeling and high-throughput screening have been instrumental in identifying promising candidates like this benzoic acid derivative. The molecular dynamics simulations and virtual screening approaches have shown that the compound can effectively bind to target proteins, suggesting its potential as an inhibitor or modulator of enzyme activity.

The pharmacokinetic properties of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(pyrrolidin-1-yl)benzoic acid are also under investigation. Preliminary data indicate that the compound exhibits favorable solubility profiles, which could translate into improved oral bioavailability. Additionally, the metabolic stability of the molecule appears promising, suggesting that it may have a reasonable half-life once administered in vivo. These characteristics are crucial for evaluating the compound's potential as a drug candidate.

In the context of current pharmaceutical research, this compound represents an exciting example of how structural diversity can be leveraged to develop novel therapeutics. The integration of advanced synthetic methodologies has allowed researchers to construct complex molecules like this benzoic acid derivative with high precision. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in assembling the intricate framework of the molecule.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The presence of fluorine atoms can significantly influence the electronic properties and metabolic stability of drug candidates. In the case of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(pyrrolidin-1-yl)benzoic acid, the fluorine atom within the fluoren-9-ylmethoxy group contributes to these effects, enhancing both binding affinity and resistance to enzymatic degradation.

Ongoing research is focused on exploring the biological activity of this compound through both in vitro and in vivo studies. Initial experiments have shown promising results in terms of inhibiting specific enzymatic targets relevant to inflammatory pathways. These findings are encouraging and warrant further investigation into its potential therapeutic applications.

The development of new drugs is a complex process that involves multiple stages, from initial discovery to clinical trials. 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(pyrrolidin-1-y|benzoic acid is at an early stage in this process, but its unique structural features make it an intriguing candidate for future drug development efforts. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to advance this compound towards potential clinical applications.

In conclusion, 3-{[(9H-fluoren-9-ykern- y l ) m e t h o x y ] c a r b o n y l }a m i n o } -4 - (< p y r r o l i d i n -1 - y l ) b e n z o i c a c i d ( C A S N o . 2 3 8 5 1 8 5 -4 7 -5 ) is a structurally complex and pharmacologically interesting molecule with potential therapeutic applications. Its unique combination of functional groups and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the field of pharmaceutical chemistry.